molecular formula C14H17NO3 B8330300 Tert-butyl 2-ethynyl-6-methoxyphenylcarbamate

Tert-butyl 2-ethynyl-6-methoxyphenylcarbamate

Cat. No.: B8330300
M. Wt: 247.29 g/mol
InChI Key: BHUKKFNQXNWGFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 2-ethynyl-6-methoxyphenylcarbamate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17NO3

Molecular Weight

247.29 g/mol

IUPAC Name

tert-butyl N-(2-ethynyl-6-methoxyphenyl)carbamate

InChI

InChI=1S/C14H17NO3/c1-6-10-8-7-9-11(17-5)12(10)15-13(16)18-14(2,3)4/h1,7-9H,2-5H3,(H,15,16)

InChI Key

BHUKKFNQXNWGFW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=C(C=CC=C1OC)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To tert-butyl 2-methoxy-6-((trimethylsilyl)ethynyl)phenylcarbamate (4.21 g, 13.2 mmol) in MeOH (30 mL) was added K2CO3 (9.11 g, 65.9 mmol). The reaction was stirred for 30 minutes, then filtered and washed with DCM (50 mL). The combined organic layers were concentrated and diluted with DCM (20 mL), filtered, washed a second time with DCM (50 mL), then concentrated. The residue was purified by flash chromatography through a pad of silica gel with 10:1 Hexane/EtOAc (500 mL), affording the desired product (62%).
Name
tert-butyl 2-methoxy-6-((trimethylsilyl)ethynyl)phenylcarbamate
Quantity
4.21 g
Type
reactant
Reaction Step One
Name
Quantity
9.11 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
62%

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